Cas no 89913-91-7 (2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-)

• Product Name: 2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-
• CAS No: 89913-91-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 585357
• PubChem ID: 13214690
• Update Time: 2025-04-19

2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-
• 1,3-di(propan-2-yl)-1,3-diazepan-2-one
• 89913-91-7
• DTXSID40528753

• Inchi： 1S/C11H22N2O/c1-9(2)12-7-5-6-8-13(10(3)4)11(12)14/h9-10H,5-8H2,1-4H3
• InChI Key： JDBZIHWENFNENT-UHFFFAOYSA-N
• SMILES： O=C1N(C(C)C)CCCCN1C(C)C

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų